Cas no 180152-82-3 (N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide)
N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-MALEIMIDOETHYL)DIETHYLENETRIAMINEPENTAACETIC ACID, MONOAMIDE
- [N-(2-Maleimidoethyl)]diethylenetriaminepentaacetic Acid Monoamide
- N-(2-MALEIMIDOETHYL)]DIETHYLENETRIAMINEPENTAACETIC ACID MONOAMIDE
- 3,6,9-Tris(carboxyMethyl)-14-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-11-oxo-3,6,9,12-tetraazatetradecanoic Acid
- N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide
-
- Inchi: 1S/C20H29N5O11/c26-14(21-3-4-25-15(27)1-2-16(25)28)9-23(11-18(31)32)7-5-22(10-17(29)30)6-8-24(12-19(33)34)13-20(35)36/h1-2H,3-13H2,(H,21,26)(H,29,30)(H,31,32)(H,33,34)(H,35,36)
- InChI Key: RWDIQDVCYXIARI-UHFFFAOYSA-N
- SMILES: OC(CN(CCN(CC(=O)O)CC(=O)O)CCN(CC(=O)O)CC(NCCN1C(C=CC1=O)=O)=O)=O
Experimental Properties
- Melting Point: 123-125?C
N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M138460-0.5mg |
[N-(2-Maleimidoethyl)]diethylenetriaminepentaacetic Acid Monoamide |
180152-82-3 | 0.5mg |
$ 130.00 | 2023-02-02 | ||
| TRC | M138460-2.5mg |
[N-(2-Maleimidoethyl)]diethylenetriaminepentaacetic Acid Monoamide |
180152-82-3 | 2.5mg |
$701.00 | 2023-05-18 | ||
| TRC | M138460-10mg |
[N-(2-Maleimidoethyl)]diethylenetriaminepentaacetic Acid Monoamide |
180152-82-3 | 10mg |
$2624.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218918-10 mg |
[N-(2-Maleimidoethyl]diethylenetriaminepentaacetic Acid, Monoamide, |
180152-82-3 | 10mg |
¥18,050.00 | 2023-07-11 | ||
| TRC | M138460-.5mg |
[N-(2-Maleimidoethyl)]diethylenetriaminepentaacetic Acid Monoamide |
180152-82-3 | 5mg |
$150.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218918-10mg |
[N-(2-Maleimidoethyl]diethylenetriaminepentaacetic Acid, Monoamide, |
180152-82-3 | 10mg |
¥18050.00 | 2023-09-05 |
N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide
Comprehensive Guide to N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide (CAS No. 180152-82-3)
N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide, with the CAS number 180152-82-3, is a highly specialized compound widely utilized in biochemical and bioconjugation applications. This molecule is particularly valued for its maleimide and DTPA (diethylenetriaminepentaacetic acid) functionalities, which enable efficient conjugation with thiol-containing biomolecules and robust chelation of metal ions. Researchers and industries leverage this compound for advanced applications in diagnostics, imaging, and drug delivery systems.
The growing interest in bioconjugation techniques and targeted therapies has propelled the demand for N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide. Its unique structure allows for the stable attachment of imaging agents, such as gadolinium or radioisotopes, to antibodies or peptides, enhancing precision in molecular imaging. This capability is critical in modern cancer research and theranostics, where accurate targeting and visualization of diseased tissues are paramount.
One of the most frequently searched questions related to this compound is: "How does N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide improve MRI contrast agents?" The answer lies in its DTPA moiety, which forms stable complexes with paramagnetic metals like gadolinium. These complexes are employed as contrast agents in magnetic resonance imaging (MRI), significantly improving image resolution and diagnostic accuracy. This application aligns with the rising demand for non-invasive diagnostic tools in healthcare.
Another hot topic is the role of N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide in nanotechnology and drug delivery. Its maleimide group facilitates covalent bonding with thiolated nanoparticles or proteins, enabling the development of targeted drug carriers. This feature is particularly relevant in the context of personalized medicine, where tailored treatments are designed to minimize side effects and maximize efficacy. Recent studies highlight its potential in delivering chemotherapeutic agents directly to tumor sites, reducing systemic toxicity.
From a synthetic chemistry perspective, the compound's multi-functional design offers versatility. The DTPA component ensures strong metal chelation, while the maleimide group provides a reactive handle for bioconjugation. This dual functionality makes it a preferred choice for researchers working on hybrid materials and multimodal imaging probes. Its stability under physiological conditions further enhances its applicability in in vivo studies.
In the context of SEO optimization, users often search for terms like "DTPA derivatives for imaging", "maleimide crosslinkers in bioconjugation", and "CAS 180152-82-3 applications". Addressing these queries, this compound stands out as a bridge between chemical synthesis and biomedical innovation. Its compatibility with click chemistry and other modern conjugation techniques further broadens its utility in cutting-edge research.
Environmental and safety considerations are also critical when discussing N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide. While it is not classified as hazardous, proper handling protocols are recommended to ensure safe usage in laboratories. Researchers are encouraged to explore its green chemistry potential, such as optimizing reaction conditions to minimize waste and energy consumption.
In summary, N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide (CAS No. 180152-82-3) is a cornerstone in bioconjugation and diagnostic imaging. Its unique properties address key challenges in targeted therapy, nanomedicine, and molecular diagnostics, making it indispensable in contemporary scientific advancements. As the demand for precision medicine grows, this compound will undoubtedly remain at the forefront of innovative research.
180152-82-3 (N-(2-Maleimidoethyl)diethylenetriaminepentaacetic Acid Monoamide) Related Products
- 25021-08-3(2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)